Cas no 149968-28-5 (1H-Imidazole-4-carboxylic acid, 2-butyl-5-chloro-)

• Product Name: 1H-Imidazole-4-carboxylic acid, 2-butyl-5-chloro-
• CAS No: 149968-28-5
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD28396255
• CID: 1325425
• PubChem ID: 11788921
• Update Time: 2025-04-20

1H-Imidazole-4-carboxylic acid, 2-butyl-5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2-butyl-5-chloro-
• 2-butyl-5-chloro-1H-imidazole-4-carboxylic acid
• 2-Butyl-4-chloro-1H-iMidazole-5-carboxylic acid
• 2-butyl-4-chloro-imidazole 5-carboxylic acid
• FETCESOEGZHHTR-UHFFFAOYSA-N
• SCHEMBL3038066
• ZFA96828
• F30803
• 2-butyl-5-chloro-1H-imidazole-4-carboxylicAcid
• 149968-28-5
• AS-48410
• MFCD28396255
• 2-Butyl-4-chloroimidazole-5-carboxylic Acid
• CS-W000493
• AKOS000278517
• SY241120
• DA-10019
• DTXSID80472680

• MDL： MFCD28396255
• Inchi： 1S/C8H11ClN2O2/c1-2-3-4-5-10-6(8(12)13)7(9)11-5/h2-4H2,1H3,(H,10,11)(H,12,13)
• InChI Key： FETCESOEGZHHTR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C(CCCC)N1

Computed Properties

• Exact Mass: 202.05103
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles